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Compound of Interest

Compound Name: Verducatib

Cat. No.: B15579060

Disclaimer: Verducatib (Bl 1291583) is an investigational compound. A comprehensive,
publicly available Safety Data Sheet (SDS) has not been established. The following guidelines
are based on best practices for handling potent, non-cytotoxic small molecule inhibitors in a
research and development setting. All laboratory personnel must consult with their institution's
Environmental Health and Safety (EHS) department and adhere to site-specific and national
regulations.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Verducatib. It is intended to offer procedural, step-
by-step guidance to ensure personnel safety and proper compound management.

Compound Overview and Hazards

Verducatib is an investigational Dipeptidyl peptidase 1 (DPP1) / Cathepsin C (CatC) inhibitor
under development by Boehringer Ingelheim for the potential treatment of bronchiectasis.[1][2]
[3] As a potent enzyme inhibitor, Verducatib should be handled with care to avoid inadvertent
exposure, as this could lead to pharmacological effects in personnel. The primary routes of
exposure in a laboratory setting are inhalation of aerosolized powder, dermal contact, and
accidental ingestion.

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the most critical barrier to exposure. The following table
summarizes the required PPE for handling Verducatib in solid (powder) and solution forms.
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Note: Gloves should be changed immediately if contaminated. For tasks requiring double
gloving, the outer glove should be removed and replaced frequently.

Operational Plans: Step-by-Step Handling Procedures

 Inspect: Upon receipt, inspect the container for any signs of damage or leakage.
« Verify: Confirm the compound identity and quantity against the shipping manifest.
e Log: Record the receipt in the chemical inventory system.

o Store: Store in a designated, labeled, and well-ventilated area according to any temperature
requirements specified by the supplier. Keep away from incompatible materials.

This procedure must be performed within a certified chemical fume hood or other ventilated
enclosure.

o Preparation: Assemble all necessary equipment (spatulas, weigh boats, vials, solvent) and
place it in the hood.
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o Don PPE: Wear double nitrile gloves, a disposable gown, and safety goggles. An N95
respirator is recommended as an additional precaution against inhaling fine powders.

» Weighing: Carefully open the primary container. Use a clean spatula to transfer the desired
amount of Verducatib to a weigh boat. Avoid generating dust.

» Reconstitution: Add the specified solvent to the vial containing the weighed solid. Cap the
vial securely and mix by vortexing or gentle agitation until fully dissolved.

o Cleanup: Wipe down all surfaces in the hood with an appropriate cleaning solvent (e.g., 70%
ethanol), followed by a neutral detergent. Dispose of all contaminated disposables as
hazardous waste.

o Labeling: Ensure all vessels containing Verducatib are clearly labeled with the compound
name, concentration, solvent, and date.

e Handling: Conduct all manipulations of open solutions within a chemical fume hood to
minimize exposure to aerosols or splashes.

e Transport: When moving solutions outside of a fume hood, ensure containers are securely
capped and transported in a secondary container.

Disposal Plan

Disposal of investigational drugs must comply with institutional, local, and federal regulations.
[4] Never dispose of Verducatib or its containers in the regular trash or down the drain.
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Waste Type

Disposal Procedure

Solid Verducatib

Collect in a labeled hazardous waste container.
Contact your institution's EHS for pickup and

incineration.

Solutions & Contaminated Solvents

Collect in a labeled hazardous liquid waste
container (e.g., for halogenated or non-

halogenated solvents, as appropriate).

Contaminated Disposables (Gloves, Gowns,

Vials, Pipette Tips)

Place in a dedicated, sealed hazardous waste

bag or container for incineration.

Empty Stock Vials

Triple-rinse with a suitable solvent. Collect the
rinsate as hazardous liquid waste. Deface the
label and dispose of the empty vial in the
appropriate glass waste container, or as advised
by EHS.

Emergency Procedures

Exposure Route

Immediate Action

Skin Contact

Remove contaminated clothing immediately.
Wash the affected area with soap and lukewarm

water for at least 15 minutes.[5]

Eye Contact

Immediately flush the eye(s) with copious
amounts of water or an isotonic eyewash
solution for at least 15 minutes, holding the

eyelid(s) open.[5]

Inhalation

Move the individual to fresh air.

Ingestion

Do NOT induce vomiting.

For all exposures, seek immediate medical attention after performing first aid. Report the

incident to your supervisor and EHS.

» Alert: Notify personnel in the immediate area and restrict access.
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o Assess: Evaluate the spill size and determine if you have the training and materials to clean
it up safely. For large spills, or any spill outside of a containment hood, evacuate the area
and contact EHS immediately.

o Contain: For small spills within a fume hood, use a chemical spill kit to absorb the material.
o Clean: Decontaminate the area with an appropriate solvent and/or detergent.

e Dispose: Collect all cleanup materials in a hazardous waste container.

Visual Workflow Guides

The following diagrams illustrate the key operational workflows for handling Verducatib.
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Caption: High-level workflow for Verducatib from receipt to disposal.
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Caption: Logical decision process for managing a Verducatib spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide: Verducatib (Bl
1291583)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579060#personal-protective-equipment-for-
handling-verducatib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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